2-(ethylthio)-1-(2-methylbenzyl)-1H-benzimidazole

• IUPAC Name: 2-ethylsulfanyl-1-[(2-methylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C17H18N2S/c1-3-20-17-18-15-10-6-7-11-16(15)19(17)12-14-9-5-4-8-13(14)2/h4-11H,3,12H2,1-2H3
• InChI Key: WJJWSLQDIRXZEK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC=CC=C2N1CC3=CC=CC=C3C
• Molecular Formula: C17H18N2S
• Molecular Weight: 282.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves one-pot multicomponent reactions or microwave-assisted techniques. For instance, Kumar et al. (2016) discussed a benzimidazole derivative synthesized via microwave irradiation, emphasizing the efficiency and environmental benefits of such methods (Kumar et al., 2016). Similarly, Kalhor (2015) described a one-pot synthesis method using nano-Copper Y Zeolite as a catalyst, showcasing the approach's high yields and short reaction times (Kalhor, 2015).

Molecular Structure Analysis

Benzimidazole derivatives' molecular structures are characterized by their T-shaped configuration and interactions such as π–π stacking, as illustrated by S. M. Kumar et al. (2016). These structural features contribute to the compounds' stability and reactivity (Kumar et al., 2016).

Chemical Reactions and Properties

Benzimidazole compounds participate in various chemical reactions, including nucleophilic substitutions and cyclizations, leading to a wide range of derivatives with diverse properties. For example, Saha et al. (2009) explored the copper-catalyzed synthesis of substituted benzimidazoles, highlighting the versatility and efficiency of these reactions (Saha et al., 2009).